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1,3-dicyclopropyl-1H-pyrazol-4-

amine

Cat. No.: B13576588

Get Quote

Introduction & Scientific Significance
1,3-dicyclopropyl-1H-pyrazol-4-amine represents a critical scaffold in kinase inhibitor design.

The pyrazole-4-amine motif is a "privileged structure" known to interact with the ATP-binding

hinge region of protein kinases.

Mechanistic Role: The exocyclic amine (position 4) typically acts as a hydrogen bond donor

to the hinge region backbone carbonyl, while the pyrazole nitrogen (position 2) acts as a

hydrogen bond acceptor from the hinge backbone amide.

Structural Significance: The two cyclopropyl groups (positions 1 and 3) serve as hydrophobic

probes. The N1-cyclopropyl group often orients towards the solvent-exposed region or the

ribose pocket, while the C3-cyclopropyl group probes the "gatekeeper" region or the back

cleft.

Application: This molecule is primarily assayed to:

Validate Hinge Binding: Confirm binding orientation via biophysical methods (SPR/NMR).
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Determine Ligand Efficiency (LE): Assess binding affinity relative to molecular weight

(Fragment Screening).

Assess Metabolic Liability: Amines are susceptible to N-oxidation; this fragment serves as

a baseline for metabolic stability optimization.

Pre-Assay Physicochemical Profiling
Objective: Ensure the compound is soluble and stable at the high concentrations (100 µM – 1

mM) required for fragment screening.

Protocol A: Kinetic Solubility in PBS/DMSO
Fragment assays require high concentrations. Precipitation leads to false positives

(aggregators).

Materials:

Test Compound: 1,3-dicyclopropyl-1H-pyrazol-4-amine (Solid).

Vehicle: DMSO (LC-MS Grade).

Buffer: PBS, pH 7.4.

Detection: UV-Vis Spectrophotometer or Nephelometer.

Workflow:

Stock Prep: Dissolve solid compound in 100% DMSO to reach 100 mM. Vortex for 2

minutes. Sonicate if necessary.

Dilution Series: Prepare intermediate dilutions in DMSO.

Aqueous Spike: Spike 5 µL of DMSO stock into 195 µL PBS (Final DMSO = 2.5%) in a 96-

well UV-transparent plate.

Target Concentrations: 500 µM, 250 µM, 125 µM, 62.5 µM.

Incubation: Shake at 500 rpm for 2 hours at 25°C.
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Readout: Measure Absorbance at 620 nm (turbidity) or UV max (280-320 nm).

Validation: If

, solubility limit is reached.

Data Output Format:

Concentration (µM) OD 620nm (Turbidity) Soluble? (Yes/No)

500 0.045 No (Precipitate)

250 0.005 Yes

| 125 | 0.002 | Yes |

Biophysical Assay: Surface Plasmon Resonance
(SPR)
Objective: Quantify the binding affinity (

) and kinetics (

) of the fragment to a target kinase (e.g., JAK2 or Aurora A). Why SPR? Standard enzymatic
assays (IC50) are often insufficiently sensitive for small fragments with weak affinity (

).

Protocol B: SPR Direct Binding Assay (Biacore/Sierra)
Reagents:

Ligand: Biotinylated JAK2 Kinase Domain (JH1).

Analyte: 1,3-dicyclopropyl-1H-pyrazol-4-amine.

Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 2% DMSO.

Step-by-Step Procedure:
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Chip Preparation: Use a Streptavidin (SA) sensor chip. Condition with 1M NaCl/50mM

NaOH.

Immobilization: Inject Biotin-JAK2 (10 µg/mL) to achieve a capture level of ~2000-3000 RU

(high density needed for small molecules).

Solvent Correction: Perform a DMSO calibration curve (1.5% to 2.5%) to correct for bulk

refractive index changes.

Analyte Injection (Single Cycle Kinetics):

Prepare a 2-fold dilution series of the amine: 0, 15.6, 31.2, 62.5, 125, 250 µM.

Note: Ensure DMSO is matched exactly to running buffer (2%).

Contact Time: 60 seconds.

Dissociation Time: 120 seconds.

Flow Rate: 30 µL/min.

Regeneration: Usually not required for fragments (fast off-rate). If needed, use mild acidic

pulse (10s of 10mM Glycine pH 9.5).

Data Analysis:

Fit data to a 1:1 Langmuir Binding Model.

Calculate

(Equilibrium dissociation constant).

Self-Validation Check: The theoretical

should match observed

.

Visualizing the SPR Logic:
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Caption: Workflow for Surface Plasmon Resonance (SPR) screening of pyrazole-amine

fragments against kinase targets.

Biochemical Assay: ADP-Glo™ Kinase Assay
Objective: Confirm that binding leads to functional inhibition of kinase activity. Context: While

fragments have weak potency, an IC50 curve establishes the "starting point" for medicinal

chemistry optimization.

Protocol C: ADP-Glo Inhibition Assay
Mechanism: Measures ADP formed from a kinase reaction; ADP is converted to ATP, which is

quantified by luciferase/luciferin.

Materials:

Enzyme: JAK2 (Promega or Carna).

Substrate: Poly(Glu, Tyr) 4:1 peptide.

ATP: Ultra-pure (at

concentration, typically 10 µM).

Reagent: ADP-Glo™ Kinase Assay Kit (Promega).

Procedure:

Compound Prep: Acoustic dispense (Echo) or serial dilute 1,3-dicyclopropyl-1H-pyrazol-4-
amine into 384-well white plates.
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Top Concentration: 1 mM (High concentration is mandatory for fragments).

Enzyme Reaction:

Add 2 µL Kinase Working Reagent (JAK2).

Add 2 µL Substrate/ATP Mix.

Incubate for 60 minutes at Room Temperature (RT).

ADP-Glo Reaction:

Add 4 µL ADP-Glo™ Reagent (Terminates kinase rxn, depletes remaining ATP).

Incubate 40 mins at RT.

Detection:

Add 8 µL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light).

Incubate 30 mins at RT.

Read Luminescence (RLU).

Data Presentation: Normalize RLU to controls:

0% Inhibition: DMSO only + Enzyme + Substrate.

100% Inhibition: No Enzyme (or Staurosporine).

Compound IC50 (µM) Hill Slope Interpretation

Ruxolitinib (Control) 0.003 -1.1 Potent Inhibitor

1,3-dicyclopropyl-1H-

pyrazol-4-amine
> 150 N/A

Weak Binder

(Fragment)

Note: A weak IC50 is expected. If IC50 < 10 µM, check for aggregation (promiscuous

inhibition).
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In Vitro Metabolic Stability (Microsomal Stability)
Objective: Determine if the amine group is a "metabolic soft spot" (e.g., N-oxidation or

glucuronidation) before elaborating the fragment.

Protocol D: Liver Microsome Incubation
Reagents:

Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).

NADPH Regenerating System.

Internal Standard (e.g., Tolbutamide).

Workflow:

Pre-incubation: Mix Fragment (1 µM final) with HLM in Phosphate Buffer (pH 7.4). Warm to

37°C for 5 mins.

Initiation: Add NADPH to start reaction.

Sampling: Aliquot at t = 0, 15, 30, 60 mins.

Quenching: Add ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS (MRM mode).

Monitor: Parent ion depletion and appearance of +16 Da peak (N-oxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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